Cas no 1806841-40-6 (1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene)

• Product Name: 1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene
• CAS No: 1806841-40-6
• MF: C₉H₂F₉IS
• MW: 440.067285060883
• CID: 4964439
• Update Time: 2025-06-11

1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene

• Inchi： 1S/C9H2F9IS/c10-7(11,12)3-1-4(8(13,14)15)6(19)5(2-3)20-9(16,17)18/h1-2H
• InChI Key： ZEXYVMJROLOMOY-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)(F)F)C=C1C(F)(F)F)SC(F)(F)F

Computed Properties

• Exact Mass: 439.87782 g/mol
• Monoisotopic Mass: 439.87782 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 25.3
• Molecular Weight: 440.07

Additional information on 1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene

Introduction to 1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene (CAS No. 1806841-40-6)

1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene, identified by its CAS number 1806841-40-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, characterized by its intricate structural framework, features multiple fluorinated substituents and halogen atoms, which contribute to its unique chemical properties and potential applications. The presence of trifluoromethyl and iodo groups, along with a trifluoromethylthio moiety, makes this compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural composition of 1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene lends itself to various chemical transformations, making it a versatile building block for medicinal chemists. The trifluoromethyl groups enhance the lipophilicity and metabolic stability of the resulting compounds, which is a critical factor in drug design. Additionally, the iodo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in the synthesis of biaryl compounds. These reactions are pivotal in constructing complex molecular architectures found in many modern pharmaceuticals.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The incorporation of trifluoromethyl groups into drug molecules has been extensively studied for their ability to modulate receptor binding affinity and metabolic resistance. For instance, drugs containing this moiety often exhibit increased bioavailability and prolonged half-life. The compound 1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene serves as a prime example of how strategic fluorination can be leveraged to optimize drug-like properties.

Moreover, the iodo group in this molecule provides a handle for palladium-catalyzed coupling reactions, enabling the construction of diverse pharmacophores. Such transformations are essential for generating libraries of compounds for high-throughput screening (HTS) and identifying lead candidates for further development. The combination of trifluoromethyl, iodo, and trifluoromethylthio substituents makes this compound particularly useful in the synthesis of kinase inhibitors, anticancer agents, and anti-inflammatory drugs. These therapeutic areas have seen considerable progress due to the advent of fluorinated heterocycles like 1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For example, transition-metal-catalyzed C-H activation techniques have enabled more efficient access to fluorinated aromatics compared to traditional multi-step synthetic routes. This has not only streamlined the production process but also allowed for greater molecular diversity during drug discovery campaigns. The ability to functionalize specific carbon-hydrogen bonds within the aromatic ring has opened new avenues for designing structurally unique compounds with tailored biological activities.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in developing next-generation therapeutics. The structural features of 1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene align well with current trends in medicinal chemistry, where molecules with enhanced potency and selectivity are highly sought after. Researchers are exploring its potential as a precursor for novel antiviral and antibacterial agents, leveraging its ability to undergo facile functionalization at multiple sites. This adaptability makes it an indispensable tool in synthetic organic chemistry and drug development pipelines.

From a materials science perspective, this compound also holds promise beyond pharmaceutical applications. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. The presence of electronegative fluorine atoms influences the electron distribution within the molecule, potentially enhancing charge transport properties. Such characteristics are desirable in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. As research continues to uncover new functionalities of fluorinated aromatics like 1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene, its relevance across multiple scientific disciplines is expected to grow.

In conclusion,1,5-Bis(trifluoromethyl)-2-iodo-3-(trifluoromethylthio)benzene (CAS No. 1806841-40-6) represents a cornerstone compound in modern chemical synthesis and drug discovery. Its structural complexity and functional versatility make it an invaluable asset for researchers aiming to develop innovative therapeutic agents and advanced materials. As our understanding of fluorinated compounds deepens, so too will their impact on science and technology continue to expand.